Cas no 61463-11-4 (1,3-Benzenediol, 4-[(2-hydroxyphenyl)methyl]-5-methoxy-)

1,3-Benzenediol, 4-[(2-hydroxyphenyl)methyl]-5-methoxy- structure
61463-11-4 structure
Product Name:1,3-Benzenediol, 4-[(2-hydroxyphenyl)methyl]-5-methoxy-
CAS No:61463-11-4
MF:C14H14O4
MW:246.258564472198
CID:478473
PubChem ID:71395657
Update Time:2025-04-19

1,3-Benzenediol, 4-[(2-hydroxyphenyl)methyl]-5-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenediol, 4-[(2-hydroxyphenyl)methyl]-5-methoxy-
    • 4-[(2-hydroxyphenyl)methyl]-5-methoxybenzene-1,3-diol
    • 61463-11-4
    • DTXSID70817263
    • Inchi: 1S/C14H14O4/c1-18-14-8-10(15)7-13(17)11(14)6-9-4-2-3-5-12(9)16/h2-5,7-8,15-17H,6H2,1H3
    • InChI Key: VVUSTAIRMBKKAI-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C=C(C=1CC1C=CC=CC=1O)O)O

Computed Properties

  • Exact Mass: 246.08922
  • Monoisotopic Mass: 246.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 69.9Ų

Experimental Properties

  • PSA: 69.92
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